Cas no 2228138-43-8 (3-amino-1-(2-ethynylphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-ethynylphenyl)propan-1-one
• CAS No: 2228138-43-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6410310
• PubChem ID: 165651857
• Update Time: 2025-05-20

3-amino-1-(2-ethynylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-ethynylphenyl)propan-1-one
• EN300-1814607
• 2228138-43-8

• Inchi： 1S/C11H11NO/c1-2-9-5-3-4-6-10(9)11(13)7-8-12/h1,3-6H,7-8,12H2
• InChI Key： KOVNDJXLQWVLCL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#C)CCN

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(2-ethynylphenyl)propan-1-one

Professional Introduction to 3-amino-1-(2-ethynylphenyl)propan-1-one (CAS No: 2228138-43-8)

3-amino-1-(2-ethynylphenyl)propan-1-one, identified by the Chemical Abstracts Service registry number 2228138-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework comprising an amino group, an ethynyl substituent on a phenyl ring, and a propanone backbone, presents intriguing possibilities for further chemical manipulation and biological exploration. The presence of multiple reactive sites—such as the amino group for hydrogen bonding or nucleophilic substitution, the ethynyl group for further functionalization via cross-coupling reactions, and the carbonyl group for condensation or oxidation processes—makes it a versatile intermediate in synthetic chemistry.

The compound’s significance is further underscored by its potential applications in the development of novel pharmaceutical agents. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds and aryl-substituted aldehydes/ketones due to their demonstrated efficacy in modulating various biological pathways. The structural motif of 3-amino-1-(2-ethynylphenyl)propan-1-one aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules.

In particular, the 2-ethynylphenyl moiety has been extensively studied for its role in enhancing molecular interactions with biological targets. Ethynyl groups can participate in π-stacking interactions or serve as anchors for further derivatization through Sonogashira coupling reactions, allowing for the construction of more complex scaffolds. This flexibility is highly valuable when designing molecules intended to interact with biological macromolecules such as proteins or nucleic acids.

Moreover, the amino group at the C1 position provides a handle for further chemical modifications. It can be acylated, alkylated, or incorporated into amides, ureas, or other functional groups that are known to improve pharmacokinetic properties or target specificity. Such modifications are critical steps in optimizing lead compounds during drug development pipelines.

Recent research has begun to explore the pharmacological potential of structurally related compounds that share similarities with 3-amino-1-(2-ethynylphenyl)propan-1-one. For instance, studies have shown that aryl-substituted propanone derivatives can exhibit activity against enzymes involved in inflammatory pathways or metabolic disorders. The precise steric and electronic properties conferred by the 2-ethynylphenyl and amino substituents may contribute to selective binding affinities that could translate into therapeutic benefits.

The synthesis of 3-amino-1-(2-ethynylphenyl)propan-1-one (CAS No: 2228138-43-8) typically involves multi-step organic transformations starting from readily available precursors. Key synthetic strategies often include cross-coupling reactions to introduce the ethynyl group onto the phenyl ring, followed by functional group interconversions to position the amino group appropriately. Advances in catalytic systems, such as palladium-based catalysts for Sonogashira couplings and transition-metal-catalyzed amination reactions, have significantly improved both efficiency and scalability of these synthetic routes.

The compound’s solubility profile and stability under various conditions are also important considerations for its practical application. Depending on its intended use—whether as an intermediate in further synthesis or as part of a final drug candidate—the physicochemical properties must be carefully managed. For example, if used in solution-phase organic synthesis, solubility in common organic solvents may be essential; whereas if intended for formulation into a pharmaceutical product, compatibility with excipients and stability under storage conditions become paramount.

In conclusion,3-amino-1-(2-ethynylphenyl)propan-1-one represents a promising scaffold for medicinal chemistry investigations. Its unique structural features offer opportunities for designing molecules with tailored biological activities through strategic functionalization. As research continues to uncover new therapeutic targets and synthetic methodologies,CAS No: 2228138-43-8 will likely remain a relevant compound in both academic laboratories and industrial research settings dedicated to discovering novel pharmaceuticals.